![molecular formula C20H18N4S B4578657 4-({[4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile](/img/structure/B4578657.png)
4-({[4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile
Overview
Description
4-({[4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.
Scientific Research Applications
Anticancer Applications
1,2,4-Triazole derivatives have been highlighted for their anticancer properties. Research has developed methods for synthesizing new compounds within this category, focusing on their structural determination and exploring their physical and chemical properties. These compounds have shown promise in addressing the global challenge of cancer, with studies aiming to investigate their biological activities further (Rud et al., 2016).
Antimicrobial Activities
Studies on novel 1,2,4-triazole derivatives have also demonstrated antimicrobial potential. The synthesis and characterization of these compounds have led to evaluations of their antimicrobial agents, indicating a valuable direction for developing new treatments against various microbial infections (Al‐Azmi & Mahmoud, 2020).
Cytotoxic Activities
Research into acrylonitriles substituted with triazoles or benzimidazoles has explored their in vitro cytotoxic potency against human cancer cell lines. This line of inquiry has revealed structure-activity relationships, suggesting the potential for these compounds to be developed into anticancer drugs. The effectiveness of these compounds has been linked to their ability to induce apoptosis in cancer cells (Sa̧czewski et al., 2004).
Catalytic and Synthetic Applications
1,2,4-Triazole derivatives have been utilized as ligands in catalytic processes, including asymmetric allylations, indicating their versatility in synthetic chemistry. This research showcases the potential of these compounds in facilitating various chemical transformations, contributing to the development of new synthetic methodologies (Schneider et al., 2004).
Corrosion Inhibition
Benzimidazole derivatives, closely related to the compound , have been investigated for their role as corrosion inhibitors. Their effectiveness in protecting mild steel in acidic conditions has been demonstrated, highlighting another significant application of 1,2,4-triazole derivatives in industrial settings (Yadav et al., 2013).
Properties
IUPAC Name |
4-[[5-(2-methylphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanylmethyl]benzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4S/c1-3-12-24-19(18-7-5-4-6-15(18)2)22-23-20(24)25-14-17-10-8-16(13-21)9-11-17/h3-11H,1,12,14H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYWUBEPCBDMHCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NN=C(N2CC=C)SCC3=CC=C(C=C3)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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